4-Chlorobutyrophenone
Overview
Description
4-Chlorobutyrophenone is a chloro ketone with the molecular formula C6H5COCH2CH2CH2Cl . It is also known by other synonyms such as γ-Chlorobutyrophenone and 4-Chloro-1-phenyl-1-butanone .
Synthesis Analysis
4-Chlorobutyrophenone can be synthesized through various methods. One such method involves the reaction of 4-chlorobutyrophenone with methylmagnesium bromide in the presence of a ligand . Another method involves the reaction of fluorobenzene and dichloromethane to obtain a fluorobenzene dichloromethane solution, which is then mixed with 4-chlorobutyryl chloride and dichloromethane .Molecular Structure Analysis
The 4’-Chlorobutyrophenone molecule contains a total of 23 bonds. There are 12 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, and 1 ketone (aromatic) .Chemical Reactions Analysis
4-Chlorobutyrophenone can participate in various chemical reactions. For instance, it can be used in the preparation of silyl enol ether, Z -4-chloro-1-phenyl-1-trimethylsilyloxybut-1-ene . It can also be used as a starting material in the preparation of 8-arylimidazopyridines .Physical And Chemical Properties Analysis
4-Chlorobutyrophenone has a molecular weight of 182.65 . It has a melting point of 19-20 °C and a boiling point of 138-140 °C at 5mmHg . The density of 4-Chlorobutyrophenone is 1.137 g/mL at 25 °C . Its refractive index is 1.544 .Scientific Research Applications
Preparation of Silyl Enol Ether
4-Chlorobutyrophenone can be used in the preparation of silyl enol ether, specifically Z-4-chloro-1-phenyl-1-trimethylsilyloxybut-1-ene . Silyl enol ethers are important intermediates in organic synthesis. They are used in a variety of reactions, including the Mukaiyama aldol reaction, the Sakurai reaction, and the Michael reaction.
Synthesis of 8-Arylimidazopyridines
Another application of 4-Chlorobutyrophenone is its use as a starting material in the preparation of 8-arylimidazopyridines . Imidazopyridines are a class of compounds that have been extensively studied for their diverse biological activities, including anti-inflammatory, analgesic, antiviral, and anticancer properties.
Mechanism of Action
Target of Action
4-Chlorobutyrophenone is a derivative of butyrophenone . Butyrophenones are known to act on the central nervous system, specifically targeting dopamine receptors . They are used to treat various psychiatric disorders such as schizophrenia . .
Mode of Action
Butyrophenones typically act as dopamine antagonists, blocking dopamine receptors and inhibiting the action of dopamine, a neurotransmitter involved in reward, motivation, memory, and other functions .
Biochemical Pathways
Butyrophenones are known to affect dopamine pathways in the brain . By blocking dopamine receptors, they can alter the balance of neurotransmitters, potentially affecting mood, behavior, and cognition.
Pharmacokinetics
It is known that the compound is a liquid at room temperature with a boiling point of 130-133 °c . Its density is 1.137 g/mL at 25 °C . These properties may influence its absorption and distribution within the body.
Result of Action
As a potential dopamine antagonist, it could have effects similar to other butyrophenones, which can reduce symptoms of psychosis and other psychiatric disorders .
Safety and Hazards
4-Chlorobutyrophenone may cause skin irritation and serious eye irritation. It may also cause respiratory irritation . It is recommended to avoid breathing its dust, gas, or vapors, and to avoid contact with skin and eyes . Personal protective equipment, including chemical impermeable gloves, should be worn when handling this chemical .
Future Directions
properties
IUPAC Name |
4-chloro-1-phenylbutan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO/c11-8-4-7-10(12)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHEFQKHLHFXSBR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CCCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10917236 |
Source
|
| Record name | 4-Chlorobutyrophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10917236 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chlorobutyrophenone | |
CAS RN |
939-52-6 |
Source
|
| Record name | 4-Chlorobutyrophenone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=939-52-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 939-52-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=76579 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Chlorobutyrophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10917236 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-chlorobutyrophenone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.147 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Chloro-2-methylbenzo[d]thiazole](/img/structure/B1345658.png)
